Cas no 864918-20-7 (2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• CAS No: 864918-20-7
• MF: C₁₆H₁₉N₃O₂S₂
• MW: 349.470960855484
• CID: 6057218
• PubChem ID: 4571574
• Update Time: 2025-06-13

2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• N-((tetrahydrofuran-2-yl)methyl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• Acetamide, 2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-N-[(tetrahydro-2-furanyl)methyl]-
• 864918-20-7
• SR-01000101521-1
• 2-[[3-(m-tolyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(tetrahydrofuran-2-ylmethyl)acetamide
• F0698-0238
• 2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[(oxolan-2-yl)methyl]acetamide
• MLS000678936
• HMS2731N08
• SMR000323330
• SR-01000101521
• SCHEMBL23061319
• REGID_for_CID_4571574
• AKOS024597751
• CHEMBL1574822
• 2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide

• Inchi： 1S/C16H19N3O2S2/c1-11-4-2-5-12(8-11)15-18-16(23-19-15)22-10-14(20)17-9-13-6-3-7-21-13/h2,4-5,8,13H,3,6-7,9-10H2,1H3,(H,17,20)
• InChI Key： PUJUWMUTEIBLSO-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1SN=C(C2=CC=CC(C)=C2)N=1

Computed Properties

• Exact Mass: 349.09186920g/mol
• Monoisotopic Mass: 349.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 13.54±0.46(Predicted)

Additional information on 2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

Introduction to Compound with CAS No. 864918-20-7 and Product Name: 2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

The compound with the CAS number 864918-20-7 and the product name 2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a thiadiazole moiety and an oxolan ring, which are known for their involvement in various pharmacological mechanisms.

In recent years, there has been a growing interest in the development of novel compounds that exhibit inhibitory effects on specific biological targets. The thiadiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 3-methylphenyl group in this compound not only contributes to its unique chemical profile but also enhances its potential for interaction with biological receptors. This structural feature is particularly relevant in the context of drug design, where subtle modifications can significantly impact the efficacy and selectivity of a therapeutic agent.

The N-(oxolan-2-yl)methylacetamide moiety further complements the pharmacological potential of this compound. Oxolan derivatives are known for their role in various biological processes, including enzyme inhibition and signal transduction. By incorporating this group into the molecular structure, researchers aim to modulate specific biochemical pathways that could lead to therapeutic benefits. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new drugs. The thiadiazole-thiazole hybrid structures, which include derivatives like this one, have shown remarkable potential in addressing various diseases. For instance, research has demonstrated that certain thiadiazole derivatives exhibit potent antimicrobial activity by interfering with bacterial cell wall synthesis or metabolic pathways. Similarly, thiazole-based compounds have been explored for their anti-inflammatory effects, making them valuable candidates for treating chronic inflammatory disorders.

The 3-methylphenyl group in this compound is particularly noteworthy due to its ability to enhance binding affinity to target proteins. This feature is crucial in drug design, as it allows for the development of more selective and potent therapeutic agents. Additionally, the N-(oxolan-2-yl)methylacetamide moiety contributes to the compound's solubility and bioavailability, which are essential factors for successful drug development. These properties make this compound an attractive candidate for further exploration in preclinical and clinical studies.

In the context of current research trends, there is a significant focus on developing small-molecule inhibitors that can modulate protein-protein interactions (PPIs). Thiadiazole derivatives have emerged as effective tools in this regard due to their ability to bind to hydrophobic pockets on target proteins. The structural features of this compound, including the thiadiazol-5-ylsulfanyl group and the 3-methylphenyl moiety, are well-suited for interacting with such targets. This capability is particularly relevant in the treatment of diseases caused by aberrant PPIs, such as cancer and neurodegenerative disorders.

Another area of interest is the development of compounds that can cross the blood-brain barrier (BBB). The N-(oxolan-2-yl)methylacetamide group has been shown to improve BBB penetration in certain cases, making it a valuable feature for central nervous system (CNS) drug discovery. This property is especially important for treating neurological disorders that require therapeutic agents to reach the brain effectively. The combination of these features makes this compound a promising candidate for developing novel CNS-targeted drugs.

The synthesis and characterization of this compound have been conducted using state-of-the-art techniques in organic chemistry and spectroscopy. Advanced computational methods have also been employed to predict its biological activity and optimize its structure for better efficacy. These efforts align with the broader trend in pharmaceutical research towards rational drug design and high-throughput screening technologies.

Future studies are expected to focus on evaluating the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These studies will provide critical insights into its potential as a therapeutic agent and guide further optimization efforts. Additionally, preclinical studies will be conducted to assess its safety and efficacy in animal models before moving into human clinical trials.

The development of novel pharmaceutical compounds is a complex and multidisciplinary endeavor that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the process of identifying new therapeutic agents that address unmet medical needs.

In conclusion,2-{3-(3-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide represents a significant advancement in pharmaceutical chemistry with promising applications in various therapeutic areas. Its unique structural features make it a valuable candidate for further investigation, and ongoing research efforts are expected to yield important insights into its potential as a new drug entity.